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Cat. No.: B090098 Get Quote

An In-depth Technical Guide to Triethylene Glycol Diacetate: Discovery, History, and

Synthesis

Abstract
Triethylene glycol diacetate (TEGDA) is a versatile organic compound with a significant

history of application as a plasticizer and solvent. This technical guide delves into the historical

context of its emergence, its key physicochemical properties, and the methodologies for its

synthesis. Detailed experimental protocols, quantitative data, and process visualizations are

provided to offer a comprehensive resource for researchers, scientists, and professionals in

drug development and chemical manufacturing.

Discovery and History
The precise moment of discovery for triethylene glycol diacetate is not prominently

documented, a common fate for many industrial chemicals that are derivatives of well-known

parent compounds. Its development is intrinsically linked to the broader advancements in glycol

chemistry during the mid-20th century. The parent compound, triethylene glycol (TEG), was the

subject of extensive scientific research in the 1940s and 1950s, particularly for its antimicrobial

properties.[1] This focus on glycols and their potential applications likely spurred the

investigation and synthesis of their derivatives, including their acetate esters, to explore new

physical and chemical properties for industrial use.
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A significant historical marker for the use of glycol acetates is a 1956 patent related to dyeing

processes for cellulose triacetate.[2] While the patent's primary focus is on diethylene glycol

diacetate, it explicitly mentions triethylene glycol diacetate as a related and viable compound

for the described application.[2] This indicates that by the mid-1950s, TEGDA was a known

chemical entity with recognized utility. Its primary application, then as now, was as a plasticizer

for various polymers.[3][4] U.S. production data from 1980 suggests a significant manufacturing

presence, with output likely exceeding 2.27 x 10^6 grams.[3]

Physicochemical Properties
Triethylene glycol diacetate is a colorless, odorless, and water-soluble liquid.[4][5][6] Its key

physical and chemical properties are summarized in the table below.

Property Value

Molecular Formula C10H18O6[5]

Molecular Weight 234.25 g/mol [5]

CAS Number 111-21-7[5]

Melting Point -50 °C[5]

Boiling Point 286 °C[5]

Flash Point 174 °C[5]

Density 1.12 g/cm³[5]

Refractive Index 1.4400[5]

Water Solubility 1000 g/L at 20 °C[5]

Vapor Pressure 0.00271 mmHg at 25 °C[5]

Synthesis of Triethylene Glycol Diacetate
The most common method for synthesizing triethylene glycol diacetate is through the

esterification of triethylene glycol with either acetic acid or acetic anhydride.[3] The reaction

with acetic anhydride is generally faster and more straightforward as it does not produce water

as a byproduct, thus driving the reaction to completion.
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Generalized Experimental Protocol for Esterification
with Acetic Anhydride
The following protocol describes a representative laboratory-scale synthesis of triethylene
glycol diacetate.

Materials:

Triethylene glycol

Acetic anhydride

A suitable acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid) or a basic catalyst (e.g.,

sodium acetate)

Sodium bicarbonate solution (for neutralization)

Anhydrous magnesium sulfate or sodium sulfate (for drying)

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine triethylene glycol and a molar excess of acetic anhydride.

Catalysis: Slowly add a catalytic amount of the chosen acid or base catalyst to the mixture.

Heating and Reflux: Heat the reaction mixture to reflux and maintain this temperature for

several hours. The progress of the reaction can be monitored by techniques such as thin-

layer chromatography (TLC) or gas chromatography (GC).

Cooling and Neutralization: Once the reaction is complete, allow the mixture to cool to room

temperature. Slowly add a saturated sodium bicarbonate solution to neutralize the excess

acetic anhydride and the catalyst.

Extraction: Transfer the mixture to a separatory funnel. The organic layer containing the

triethylene glycol diacetate is separated. The aqueous layer may be extracted with a
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suitable organic solvent (e.g., ethyl acetate) to recover any dissolved product.

Washing and Drying: Combine the organic layers and wash them with brine. Dry the organic

layer over anhydrous magnesium sulfate or sodium sulfate.

Purification: Filter to remove the drying agent. The solvent is then removed under reduced

pressure. The crude product is purified by vacuum distillation to obtain pure triethylene
glycol diacetate.
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Caption: Synthesis workflow for triethylene glycol diacetate.

Applications
The primary application of triethylene glycol diacetate is as a plasticizer for a variety of

resins, including:

Cellulose acetate

Cellulose nitrate

Cellulose acetate butyrate

Ethyl cellulose

Polymethyl methacrylate resins[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b090098?utm_src=pdf-body
https://www.benchchem.com/product/b090098?utm_src=pdf-body
https://www.benchchem.com/product/b090098?utm_src=pdf-body-img
https://www.benchchem.com/product/b090098?utm_src=pdf-body
https://www.benchchem.com/product/b090098?utm_src=pdf-body
https://cameochemicals.noaa.gov/chemical/21170
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Its function as a plasticizer is to increase the flexibility, workability, and durability of these

materials.[4] More recently, it has found a niche application in the solar cell industry, where it is

used in the preparation of grid line slurry for solar cells.[1][4]
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Caption: Applications of triethylene glycol diacetate.

Conclusion
Triethylene glycol diacetate, a product of mid-20th-century advances in industrial chemistry,

remains a relevant and widely used compound. Its history is one of practical application rather

than a celebrated discovery. The straightforward esterification of triethylene glycol provides a

reliable and scalable method for its production. With its primary role as a plasticizer and

emerging applications in fields like solar energy, TEGDA is a testament to the enduring utility of

well-characterized commodity chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b090098?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/aladdinscientific/alnh9aa09f29?context=bbe
https://www.theoremchem.com/triethylene-glycol-diacetatetgda-cas-111-21-7-product/
https://www.theoremchem.com/triethylene-glycol-diacetatetgda-cas-111-21-7-product/
https://cameochemicals.noaa.gov/chemical/21170
https://cameochemicals.noaa.gov/chemical/21170
http://www.sciencemadness.org/talk/viewthread.php?tid=153970
http://www.sciencemadness.org/talk/viewthread.php?tid=153970
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8369327.htm
https://www.benchchem.com/product/b090098#discovery-and-history-of-triethylene-glycol-diacetate
https://www.benchchem.com/product/b090098#discovery-and-history-of-triethylene-glycol-diacetate
https://www.benchchem.com/product/b090098#discovery-and-history-of-triethylene-glycol-diacetate
https://www.benchchem.com/product/b090098#discovery-and-history-of-triethylene-glycol-diacetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b090098?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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